(1-Benzhydryl-pyrrolidin-3-ylmethyl)-methyl-amine

• Molecular Formula: C19H24N2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 1-(1-benzhydrylpyrrolidin-3-yl)-N-methylmethanamine
• InChI: InChI=1S/C19H24N2/c1-20-14-16-12-13-21(15-16)19(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,16,19-20H,12-15H2,1H3
• InChI Key: NKPGYRALSMGPPW-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

(1-Benzhydryl-pyrrolidin-3-ylmethyl)-methyl-amine is a useful research compound. Its molecular formula is C19H24N2 and its molecular weight is 280.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(1-Benzhydryl-pyrrolidin-3-ylmethyl)methyl carbamic acid-tert-butyl ester (0.47 g, 1.67 mmol) was dissolved in dry CH2Cl2 (15 ml) followed by addition of TFA (8 ml). The resulting solution was stirred at r.t. for 2 hrs. The solution was concentrated under reduced pressure. The resulting residue was dissolved in water (12 ml) and pH of the solution was adjusted to 10. The water phase was extracted with CH2Cl2 (100 ml), and dried over magnesium sulfate. The solvent was evaporated under reduced pressure to give the desired product in almost quantitative yield.